2-benzyl-4-[4-(2-pyrimidinyloxy)benzyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-benzyl-4-[4-(2-pyrimidinyloxy)benzyl]morpholine is a compound that belongs to the class of morpholine derivatives. It is a synthetic compound that has been synthesized through various methods. This compound has been studied for its scientific research applications, including its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 2-benzyl-4-[4-(2-pyrimidinyloxy)benzyl]morpholine is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to inhibit the growth of microorganisms by disrupting their cell membranes.
Biochemical and Physiological Effects:
2-benzyl-4-[4-(2-pyrimidinyloxy)benzyl]morpholine has been reported to exhibit various biochemical and physiological effects. It has been reported to inhibit the activity of various enzymes, including topoisomerase II and DNA polymerase. It has also been reported to inhibit the production of reactive oxygen species and to induce the expression of various genes involved in apoptosis and cell cycle regulation.
Advantages and Limitations for Lab Experiments
2-benzyl-4-[4-(2-pyrimidinyloxy)benzyl]morpholine has advantages and limitations for lab experiments. Its advantages include its ability to inhibit the growth of cancer cells and microorganisms, its ability to induce apoptosis and cell cycle arrest, and its ability to inhibit the activity of various enzymes. Its limitations include its toxicity and its limited solubility in water.
Future Directions
There are several future directions for the study of 2-benzyl-4-[4-(2-pyrimidinyloxy)benzyl]morpholine. These include the development of more efficient synthesis methods, the study of its mechanism of action, the study of its pharmacokinetics and pharmacodynamics, and the development of more potent and selective analogs. Additionally, the potential use of 2-benzyl-4-[4-(2-pyrimidinyloxy)benzyl]morpholine as a therapeutic agent for the treatment of cancer and infectious diseases should be explored further.
Synthesis Methods
2-benzyl-4-[4-(2-pyrimidinyloxy)benzyl]morpholine can be synthesized through various methods, including the reaction of 2-benzyl-4-morpholinone with 4-(2-chloroethoxy)benzaldehyde followed by reaction with pyrimidine-2-ol. Another method involves the reaction of 2-benzyl-4-morpholinone with 4-(2-bromoethoxy)benzaldehyde followed by reaction with pyrimidine-2-ol. Both methods have been reported to yield good results.
Scientific Research Applications
2-benzyl-4-[4-(2-pyrimidinyloxy)benzyl]morpholine has been studied for its scientific research applications. It has been reported to exhibit anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been reported to exhibit antifungal and antibacterial activity against various microorganisms.
properties
IUPAC Name |
2-benzyl-4-[(4-pyrimidin-2-yloxyphenyl)methyl]morpholine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2/c1-2-5-18(6-3-1)15-21-17-25(13-14-26-21)16-19-7-9-20(10-8-19)27-22-23-11-4-12-24-22/h1-12,21H,13-17H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWOJBKMISZQTMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1CC2=CC=C(C=C2)OC3=NC=CC=N3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-4-[4-(2-pyrimidinyloxy)benzyl]morpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.